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Compound of Interest

Compound Name: Bmx-IN-1

Cat. No.: B606303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

Bmx-IN-1 in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial for ensuring

the compound's stability and activity in downstream experimental applications.

Chemical and Physical Properties
Bmx-IN-1 is a potent and irreversible inhibitor of Bone Marrow Kinase on chromosome X

(BMX) and Bruton's tyrosine kinase (BTK).[1][2][3][4] Accurate preparation of Bmx-IN-1
solutions is critical for reliable experimental outcomes. A summary of its key properties is

presented below.

Property Value Reference

Molecular Formula C₂₉H₂₄N₄O₄S [1]

Molecular Weight 524.59 g/mol [1]

CAS Number 1431525-23-3 [2]

Appearance Off-white to crystalline solid

Purity ≥95% (HPLC) [2]
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Solubility in DMSO
Bmx-IN-1 exhibits good solubility in DMSO. However, reported concentrations vary across

different suppliers. It is recommended to consult the manufacturer's product datasheet for

batch-specific solubility information. Gentle warming and sonication can be employed to

facilitate dissolution.

Supplier/Source Reported Solubility in DMSO

TargetMol 8 mg/mL (15.25 mM)[1]

R&D Systems Soluble to 1 mM with gentle warming

AbMole BioScience 8.33 mg/mL[4]

Sigma-Aldrich 12.5 mg/mL

Cayman Chemical 30 mg/mL[5]

APExBIO >5.3 mg/mL[6]

Experimental Protocols
Preparation of a Bmx-IN-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bmx-IN-1 in DMSO.

Materials:

Bmx-IN-1 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Water bath or heating block (optional)
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Sonicator (optional)

Workflow for Preparing Bmx-IN-1 Stock Solution:

Preparation of Bmx-IN-1 Stock Solution

Calculate Mass of Bmx-IN-1

Weigh Bmx-IN-1 Powder

Add Anhydrous DMSO

Facilitate Dissolution
(Vortex, Warm, Sonicate)

Aliquot Stock Solution

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing Bmx-IN-1 stock solution.

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b606303?utm_src=pdf-body
https://www.benchchem.com/product/b606303?utm_src=pdf-body-img
https://www.benchchem.com/product/b606303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 524.59 ( g/mol ) / 1000 For 1 mL of a 10 mM

solution, 5.25 mg of Bmx-IN-1 is required.

Weighing: Accurately weigh the calculated amount of Bmx-IN-1 powder in a sterile

microcentrifuge tube.

Solubilization: Add the calculated volume of anhydrous DMSO to the tube containing the

Bmx-IN-1 powder.

Dissolution:

Vortex the solution thoroughly for 1-2 minutes.

If the compound does not fully dissolve, gently warm the solution at 37°C for 10-15

minutes.[6]

Alternatively, sonicate the solution for short intervals until the solid is completely dissolved.

[1]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.[1]

Stock solutions are reported to be stable for up to 3 months at -70°C.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be serially diluted to the final desired

concentration in the appropriate cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.

Signaling Pathway Inhibition
Bmx-IN-1 is known to inhibit BMX, which in turn can modulate downstream signaling pathways

implicated in cell proliferation and survival, such as the PI3K/AKT/mTOR and STAT3 pathways.
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[2]
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Inhibitory action of Bmx-IN-1 on downstream signaling.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Bmx-IN-1 and DMSO.

Handle the compound in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Disclaimer: This information is intended for research use only and is not for human or

veterinary use. The protocols provided are for guidance and may require optimization for

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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